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Feature Epitalon (Epithalon/Epithalone) Epithalamin

Chemical
Nature

Synthetic tetrapeptide (Ala-Glu-Asp-

Gly/AEDG) [1] [2]

Natural polypeptide extract from

bovine pineal glands; a complex
mixture of peptides [2] [3]

Origin Lab-synthesized based on the amino acid
composition of Epithalamin; identified later in

natural pineal extracts [1] [2]

Isolated directly from animal tissue
(bovine pineal gland) [2] [3]

Key
Distinction

A single, well-defined molecule; the putative

active component of Epithalamin [1] [2]

A complex, naturally occurring mixture

of peptides

Biological
Activity

Demonstrates similar geroprotective effects

to Epithalamin but may differ in the intensity
and spectrum of some actions [2]

The original pineal extract with broad

geroprotective effects, including
melatonin regulation and lifespan

extension in animal models [3]

Key Experimental Evidence and Protocols

Research on these compounds spans several decades, with studies investigating their effects on telomeres,

aging, and various body systems. The following diagram outlines the general experimental workflow used to

establish their biological activity.
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Experimental workflow for Epitalon and Epithalamin research

Telomere Lengthening and Telomerase Activation

This is one of the most cited mechanisms of action for Epitalon.

Key In Vitro Protocol: A 2025 study treated normal human fibroblast (IBR.3) and epithelial (HMEC)
cells with Epitalon at a concentration of 1.0 μg/mL daily for 3 weeks. Media was refreshed daily.

Untreated cells served as controls [4].
Methodology:

DNA Extraction & Telomere Length Measurement: DNA was isolated post-treatment.
Telomere length was estimated using quantitative PCR (qPCR), where a telomeric standard

curve was established to calculate total telomere length in kilobases [4].
Telomerase Activity: The Telomere Repeat Amplification Protocol (TRAP) assay was used

on protein extracts to determine telomerase enzyme activity [4].
Gene Expression: RNA was extracted and converted to cDNA. qPCR was used to analyze the

expression of the hTERT gene, a critical subunit of telomerase [4].
Findings: The study confirmed that Epitalon treatment led to a dose-dependent extension of

telomere length in normal human cells through the upregulation of hTERT mRNA expression and
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subsequent increase in telomerase activity [4]. An earlier study on human fetal fibroblast cells showed

that Epitalon extended their replicative potential beyond the Hayflick limit [1].

Geroprotective and Other Biological Effects

Both compounds have shown a range of effects in animal and human studies.

Animal Studies (Epitalon):
Life Extension: Studies in mice and fruit flies have demonstrated life-extending properties [3].

Antioxidant Effects: In aging rats, Epitalon increased the activity of key antioxidant enzymes
like superoxide dismutase and glutathione peroxidase [1].

Oncostatic Activity: Research in mice showed Epitalon reduced the incidence of
spontaneous tumors and metastases [1].

Oocyte Protection: A 2022 study on mouse oocytes demonstrated that a specific
concentration of 0.1 mM Epitalon in the culture medium reduced reactive oxygen species

(ROS) and protected against aging-related damage during prolonged in vitro culture [5].
Human Clinical Studies:

Telomere Effects: Both Epitalon and Epithalamin were shown to significantly increase
telomere length in the blood cells of elderly patients (ages 60-65 and 75-80) with comparable

efficacy [1].
Melatonin Regulation: Both compounds appear to help restore age-declined melatonin

secretion by the pineal gland in humans and primates [1].
Mortality Reduction: A prospective cohort study on people over 60 found that treatment with

Epithalamin led to a 1.6–1.8-fold reduction in mortality over six years. The effect was greater
when combined with another peptide, Thymalin [1].

Implications for Research and Development

For professionals in the field, the transition from the natural extract (Epithalamin) to the synthetic peptide

(Epitalon) offers significant advantages:

Standardization: Epitalon provides a defined chemical entity, ensuring batch-to-batch consistency,
which is crucial for reproducible research and potential drug development [2].

Mechanistic Studies: Its simple structure makes it more suitable for in-depth studies on its precise
mechanism of action, such as how it interacts with DNA or specific cellular pathways [2] [6].

Safety and Purity: A synthetic peptide avoids the risks associated with animal-derived extracts and
allows for the production of high-purity material for clinical trials [2].
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It is important to note that while a substantial body of research exists, much of the early work originates from

a specific research group in Russia. Independent replication and larger-scale human trials are needed to fully

validate these findings and establish standardized, safe, and effective dosing protocols for human use [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://en.wikipedia.org/wiki/Epitalon
https://www.innerbody.com/epitalon
https://www.smolecule.com/products/s1927718?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Epitalon
https://pmc.ncbi.nlm.nih.gov/articles/PMC11943447/
https://pubmed.ncbi.nlm.nih.gov/12374906/
https://link.springer.com/article/10.1007/s10522-025-10315-x
https://www.aging-us.com/article/204007/text
https://www.gethealthspan.com/research/article/epitalon?srsltid=AfmBOooMm_Rn5nXtVk6tHG9N9SUlrfI4j3008fnemxJa69B-26r9B9Y1
https://www.innerbody.com/epitalon
https://www.smolecule.com/products/b1927718#epitalon-vs-epithalamin-differences
https://www.smolecule.com/products/b1927718#epitalon-vs-epithalamin-differences
https://www.smolecule.com/products/b1927718#epitalon-vs-epithalamin-differences
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1927718?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer
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